(1-((3-Bromophenyl)sulfonyl)piperidin-4-yl)methanamine hydrochloride

Specification

• CAS No.: 1353958-71-0
• Molecular Formula: C12H18BrClN2O2S
• Molecular Weight: 369.7
• IUPAC Name: [1-(3-bromophenyl)sulfonylpiperidin-4-yl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C12H17BrN2O2S.ClH/c13-11-2-1-3-12(8-11)18(16,17)15-6-4-10(9-14)5-7-15;/h1-3,8,10H,4-7,9,14H2;1H
• Standard InChI Key: VHWMBHKFUMMFOJ-UHFFFAOYSA-N
• SMILES: C1CN(CCC1CN)S(=O)(=O)C2=CC(=CC=C2)Br.Cl

Introduction

Chemical Structure and Physicochemical Properties

The compound features a piperidine ring substituted at the 1-position with a 3-bromophenylsulfonyl group and at the 4-position with a methanamine moiety, forming a hydrochloride salt. Key structural and physicochemical characteristics include:

Table 1: Molecular Data

Property	Value
Molecular Formula	C₁₂H₁₈BrClN₂O₂S
Molecular Weight	369.71 g/mol
IUPAC Name	[1-(3-bromophenyl)sulfonylpiperidin-4-yl]methanamine; hydrochloride
SMILES	NCC1CCN(S(=O)(C2=CC=CC(Br)=C2)=O)CC1.Cl
Solubility	Not fully characterized
Storage Conditions	Room temperature, inert atmosphere

The sulfonamide group (-SO₂-) and bromophenyl moiety contribute to its electron-deficient aromatic system, which is critical for interactions with biological targets. The hydrochloride salt enhances solubility in polar solvents, a common modification for pharmaceutical candidates.

Pharmacological Applications

Antimicrobial Activity

Sulfonamide derivatives are historically significant as antibiotics. While direct evidence for this compound is limited, structural analogs exhibit:

• Broad-spectrum activity: Inhibition of bacterial dihydropteroate synthase (DHPS).

• Synergistic effects: Enhanced efficacy when combined with diaminopyrimidines.

Anti-Inflammatory Properties

Related 3,5-bis(arylidene)-4-piperidones (BAPs) show:

• COX-2 suppression: Reduced prostaglandin E₂ (PGE₂) levels in vitro.

• NF-κB pathway modulation: Attenuation of pro-inflammatory cytokine release.

Hazard Statement	Precautionary Measures
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Recommendations: Use personal protective equipment (PPE), including gloves and goggles, and ensure adequate ventilation.

Supplier	Purity	Price (1g)	Location
Amadis Chemical	95%	$473	China
Crysdot	95%	$532	Global
AstaTech	95%	$185	USA

Prices reflect 2023–2025 market rates, with bulk purchases often discounted.